Cas no 1214388-01-8 (2-Hydroxy-4-(pyridin-4-yl)benzonitrile)
2-Hydroxy-4-(pyridin-4-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-4-(pyridin-4-yl)benzonitrile
- 2-Hydroxy-4-(pyridin-4-yl)benzonitrile
-
- Inchi: 1S/C12H8N2O/c13-8-11-2-1-10(7-12(11)15)9-3-5-14-6-4-9/h1-7,15H
- InChI Key: KHKWMLWXBHKITG-UHFFFAOYSA-N
- SMILES: OC1=C(C#N)C=CC(=C1)C1C=CN=CC=1
Computed Properties
- Exact Mass: 196.063662883 g/mol
- Monoisotopic Mass: 196.063662883 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 56.9
- Molecular Weight: 196.20
2-Hydroxy-4-(pyridin-4-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002394-250mg |
2-Hydroxy-4-(pyridin-4-yl)benzonitrile |
1214388-01-8 | 97% | 250mg |
$499.20 | 2023-09-04 | |
| Alichem | A014002394-500mg |
2-Hydroxy-4-(pyridin-4-yl)benzonitrile |
1214388-01-8 | 97% | 500mg |
$823.15 | 2023-09-04 | |
| Alichem | A014002394-1g |
2-Hydroxy-4-(pyridin-4-yl)benzonitrile |
1214388-01-8 | 97% | 1g |
$1445.30 | 2023-09-04 |
2-Hydroxy-4-(pyridin-4-yl)benzonitrile Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-Hydroxy-4-(pyridin-4-yl)benzonitrile
Introduction to 2-Hydroxy-4-(pyridin-4-yl)benzonitrile (CAS No. 1214388-01-8)
2-Hydroxy-4-(pyridin-4-yl)benzonitrile (CAS No. 1214388-01-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements related to 2-Hydroxy-4-(pyridin-4-yl)benzonitrile.
The chemical structure of 2-Hydroxy-4-(pyridin-4-yl)benzonitrile is composed of a benzene ring substituted with a hydroxyl group at the 2-position and a nitrile group at the 4-position, with a pyridine ring attached to the nitrile group. This arrangement imparts specific physical and chemical properties to the molecule, making it an interesting candidate for various applications. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and coupling reactions.
Recent studies have highlighted the potential of 2-Hydroxy-4-(pyridin-4-yl)benzonitrile in various biological contexts. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-Hydroxy-4-(pyridin-4-yl)benzonitrile exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 2-Hydroxy-4-(pyridin-4-yl)benzonitrile has also shown potential as an antioxidant. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. Research published in Free Radical Biology and Medicine found that 2-Hydroxy-4-(pyridin-4-yl)benzonitrile effectively scavenges free radicals and reduces oxidative damage in cellular models. This property could be harnessed to develop new therapeutic strategies for oxidative stress-related conditions.
The pharmacokinetic properties of 2-Hydroxy-4-(pyridin-4-yl)benzonitrile have also been investigated to understand its behavior in biological systems. Studies have shown that the compound has good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. These properties suggest that 2-Hydroxy-4-(pyridin-4-yl)benzonitrile could be formulated into various dosage forms, including tablets and capsules, for clinical use.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-Hydroxy-4-(pyridin-4-yl)benzonitrile. Preliminary results from Phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.
Beyond its therapeutic applications, 2-Hydroxy-4-(pyridin-4-yl)benzonitrile has also found use in other areas of research. For instance, it has been employed as a building block in the synthesis of more complex molecules with diverse biological activities. The versatility of this compound makes it an attractive starting material for chemists and researchers working on novel drug discovery projects.
In conclusion, 2-Hydroxy-4-(pyridin-4-yl)benzonitrile (CAS No. 1214388-01-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with valuable biological activities, including anti-inflammatory and antioxidant properties. Ongoing research continues to uncover new applications and optimize its use in therapeutic settings. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of innovative treatments for various diseases.
1214388-01-8 (2-Hydroxy-4-(pyridin-4-yl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)